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Compound of Interest

Compound Name: Tampramine

CAS No.: 83166-17-0

Cat. No.: B1615395

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper storage, handling, and use of

Tampramine fumarate. The information is intended to ensure the integrity and stability of the

compound for research and development purposes.

Compound Information
Identifier Value

IUPAC Name

(E)-but-2-enedioic acid;N,N-dimethyl-3-(6-

phenylpyrido[2,3-b][1][2]benzodiazepin-11-

yl)propan-1-amine[1]

Molecular Formula C₂₇H₂₈N₄O₄[1]

Molecular Weight 472.5 g/mol [1]

CAS Number 83166-18-1
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Storage and Handling
Proper storage and handling are critical to maintain the stability and purity of Tampramine
fumarate.

Storage Conditions
While specific stability data for Tampramine fumarate is not extensively published, general

recommendations for fumarate salts and related compounds suggest the following:

Condition Recommendation Rationale

Temperature

Store at 2-8°C for long-term

storage. Room temperature

may be acceptable for short-

term storage, but refrigeration

is preferred.

Some related fumarate

compounds are recommended

to be stored at <10°C. Lower

temperatures slow down

potential degradation

pathways.

Humidity

Store in a dry environment.

The compound is potentially

hygroscopic.

Fumarate salts can be

hygroscopic, absorbing

moisture from the air, which

can lead to degradation.

Light
Store in a light-resistant

container.

To prevent potential

photodegradation.

Container
Keep in a tightly sealed

container.

To prevent exposure to

moisture and atmospheric

contaminants.

Handling Precautions
When handling Tampramine fumarate powder, appropriate personal protective equipment

(PPE) should be used to avoid inhalation and contact.

Ventilation: Handle in a well-ventilated area or under a chemical fume hood.

Personal Protective Equipment (PPE):
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Gloves: Nitrile or latex gloves are recommended.

Eye Protection: Wear safety glasses or goggles.

Respiratory Protection: For handling large quantities or if dust is generated, a NIOSH-

approved respirator is advised.

Lab Coat: A standard lab coat should be worn.

Solution Preparation and Stability
Tampramine has been noted to have low water solubility. The following tables provide

guidance on preparing solutions for experimental use.

Solubility and Recommended Solvents
Solvent Concentration Notes

DMSO ≥ 10 mM

For stock solutions. Further

dilution into aqueous buffers

may be required for biological

assays.

Ethanol ≥ 5 mM
An alternative to DMSO for

stock solutions.

Note: These are starting points. The actual solubility should be confirmed empirically.

Example Formulations for In Vivo Studies
The following are example formulations that can be adapted for the administration of

Tampramine. Researchers should validate the stability and suitability of their chosen

formulation.
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Administration Route Formulation Preparation Steps

Oral (Suspension)
0.5% Carboxymethyl cellulose

(CMC) in saline

1. Prepare a 0.5% CMC

solution by dissolving 0.5 g of

CMC in 100 mL of saline. 2.

Add the required amount of

Tampramine fumarate to the

CMC solution. 3. Vortex or

sonicate to ensure a uniform

suspension before

administration.

Oral (Solution)
Polyethylene glycol 400

(PEG400)

Dissolve Tampramine fumarate

directly in PEG400. Gentle

heating may aid dissolution.

Intraperitoneal (IP) Injection
10% DMSO, 40% PEG300,

5% Tween 80, 45% Saline

1. Dissolve Tampramine

fumarate in DMSO. 2. Add

PEG300 and Tween 80 and

mix. 3. Add saline to the final

volume and mix until a clear

solution is formed.

Intravenous (IV) Injection 10% DMSO, 90% Corn Oil

1. Prepare a stock solution of

Tampramine fumarate in

DMSO. 2. Dilute the stock

solution with corn oil to the

desired final concentration.

Experimental Protocols
Protocol for In Vitro Cell-Based Assays
This protocol provides a general workflow for treating cultured cells with Tampramine
fumarate.

Stock Solution Preparation: Prepare a 10 mM stock solution of Tampramine fumarate in

DMSO. Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-

thaw cycles.
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Cell Seeding: Seed cells in appropriate culture plates at a density suitable for the specific

assay. Allow cells to adhere and grow overnight.

Preparation of Working Solution: On the day of the experiment, thaw a stock solution aliquot.

Dilute the stock solution with cell culture medium to the desired final concentrations. It is

crucial to ensure the final DMSO concentration is consistent across all treatments (including

vehicle control) and is non-toxic to the cells (typically ≤ 0.5%).

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the various concentrations of Tampramine fumarate or vehicle control.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, 72 hours) under standard

cell culture conditions (e.g., 37°C, 5% CO₂).

Assay: Proceed with the specific downstream assay (e.g., cell viability assay, western blot,

qPCR).

Preparation Experiment

Prepare 10 mM Stock in DMSO Prepare Working Solutions

Seed Cells in Plates

Treat Cells Incubate Perform Assay

Click to download full resolution via product page

Caption: Workflow for in vitro cell-based assays.

Protocol for Assessing Compound Stability (Forced
Degradation)
This protocol outlines a general procedure for a forced degradation study to assess the stability

of Tampramine fumarate. This is based on methodologies used for other fumarate compounds

and should be adapted.
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Sample Preparation: Prepare a stock solution of Tampramine fumarate in a suitable solvent

(e.g., methanol or acetonitrile:water mixture).

Stress Conditions:

Acidic Hydrolysis: Add 0.1 M HCl to the sample solution. Incubate at a controlled

temperature (e.g., 60°C) for a defined period.

Alkaline Hydrolysis: Add 0.1 M NaOH to the sample solution. Incubate at a controlled

temperature.

Oxidative Degradation: Add 3% hydrogen peroxide to the sample solution. Keep at room

temperature.

Thermal Degradation: Expose the solid powder and the solution to high temperatures

(e.g., 80°C).

Photolytic Degradation: Expose the solid powder and the solution to UV light (e.g., 254

nm) and visible light.

Sample Analysis: At various time points, take aliquots of the stressed samples. Neutralize

the acidic and basic samples if necessary.

Quantification: Analyze the samples using a stability-indicating HPLC method to separate the

parent compound from any degradation products. Quantify the remaining percentage of

Tampramine fumarate.

Stress Conditions

Acidic

HPLC Analysis

Alkaline Oxidative Thermal Photolytic

Tampramine Fumarate Solution
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Caption: Forced degradation stability testing workflow.

Signaling Pathways and Logical Relationships
The following diagram illustrates the logical relationship for proper handling and use of

Tampramine fumarate.

Storage Handling

Experimental Use

Tampramine Fumarate Powder

2-8°C, Dry, Dark, Tightly Sealed Use PPE (Gloves, Goggles, etc.)

Handle in Fume Hood

Prepare Stock Solution (e.g., DMSO)

Prepare Working/Formulation

In Vitro / In Vivo Experiment
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Caption: Logical workflow for Tampramine fumarate handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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